3,4-difluoro-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C17H11F3N2O2/c18-12-4-1-10(2-5-12)16-8-13(22-24-16)9-21-17(23)11-3-6-14(19)15(20)7-11/h1-8H,9H2,(H,21,23)
• InChI Key: CIHBINFCMNNVQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NO2)CNC(=O)C3=CC(=C(C=C3)F)F)F
• Molecular Formula: C17H11F3N2O2
• Molecular Weight: 332.28 g/mol

Description

“3,4-difluoro-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)benzamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

1. DNA Interaction and Imaging

Compounds similar to the specified chemical structure have been explored for their ability to interact with DNA, such as the DNA minor groove binder Hoechst 33258 and its analogues. These compounds are known for their specificity to AT-rich sequences of DNA, making them useful in fluorescent DNA staining, chromosome analysis, and as a model system for studying DNA sequence recognition and binding (U. Issar & R. Kakkar, 2013).

2. Synthesis of Metal Passivators and Light-sensitive Materials

Research into the synthesis of related compounds like 5,5′-Methylene-bis(benzotriazole) reveals applications in preparing metal passivators and light-sensitive materials. These compounds are critical in developing protective coatings for metals and photo-responsive materials (Haining Gu et al., 2009).

3. Amyloid Imaging in Alzheimer's Disease

Amyloid imaging ligands, which share structural motifs with the specified compound, have been developed for in vivo measurement of amyloid in Alzheimer's disease patients' brains. This application highlights the importance of such compounds in understanding and diagnosing neurodegenerative diseases (A. Nordberg, 2007).

4. Fluorescent Chemosensors

Compounds based on similar chemical frameworks have been utilized as fluorescent chemosensors for detecting various analytes, including metal ions and neutral molecules. This underscores their potential in developing sensitive and selective detection methods for environmental monitoring and biomedical applications (P. Roy, 2021).

5. Microbial Degradation of Environmental Pollutants

Studies on the microbial degradation of polyfluoroalkyl chemicals, which are structurally related to the compound , provide insights into environmental biodegradation pathways. Understanding how such compounds break down can help assess environmental risks and develop remediation strategies (Jinxia Liu & Sandra Mejia Avendaño, 2013).